Cas no 2414046-33-4 (Benzamide, N-(2-aminophenyl)-4-[[[2-[[(4-methoxyphenyl)sulfonyl]amino]phenyl]amino]methyl]-)

• Product Name: Benzamide, N-(2-aminophenyl)-4-[[[2-[[(4-methoxyphenyl)sulfonyl]amino]phenyl]amino]methyl]-
• CAS No: 2414046-33-4
• MF: C₂₇H₂₆N₄O₄S
• MW: 502.584744930267
• CID: 5108692
• Update Time: 2025-06-11

Benzamide, N-(2-aminophenyl)-4-[[[2-[[(4-methoxyphenyl)sulfonyl]amino]phenyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-aminophenyl)-4-[[[2-[[(4-methoxyphenyl)sulfonyl]amino]phenyl]amino]methyl]-
• HDAC-IN-39

• Inchi： 1S/C27H26N4O4S/c1-35-21-14-16-22(17-15-21)36(33,34)31-26-9-5-4-8-25(26)29-18-19-10-12-20(13-11-19)27(32)30-24-7-3-2-6-23(24)28/h2-17,29,31H,18,28H2,1H3,(H,30,32)
• InChI Key： HPPZWGKNLWSQRW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1N)(=O)C1=CC=C(CNC2=CC=CC=C2NS(C2=CC=C(OC)C=C2)(=O)=O)C=C1

Additional information on Benzamide, N-(2-aminophenyl)-4-[[[2-[[(4-methoxyphenyl)sulfonyl]amino]phenyl]amino]methyl]-

Recent Advances in the Study of Benzamide, N-(2-aminophenyl)-4-[[[2-[[(4-methoxyphenyl)sulfonyl]amino]phenyl]amino]methyl]- (CAS: 2414046-33-4)

In recent years, the compound Benzamide, N-(2-aminophenyl)-4-[[[2-[[(4-methoxyphenyl)sulfonyl]amino]phenyl]amino]methyl]- (CAS: 2414046-33-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex structure and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its mechanism of action, pharmacokinetics, and efficacy in various disease models. The following sections provide a comprehensive overview of the latest research findings related to this compound.

The primary focus of recent studies has been on the compound's role as a potential inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in the regulation of gene expression and cell proliferation. Researchers have demonstrated that Benzamide, N-(2-aminophenyl)-4-[[[2-[[(4-methoxyphenyl)sulfonyl]amino]phenyl]amino]methyl]- exhibits selective inhibition of HDAC isoforms, particularly HDAC1 and HDAC2, which are often overexpressed in cancer cells. This selectivity is attributed to the unique structural features of the compound, including the presence of a sulfonamide group and a methoxyphenyl moiety, which enhance its binding affinity to the active sites of these enzymes.

In vitro and in vivo studies have further explored the compound's antitumor activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that Benzamide, N-(2-aminophenyl)-4-[[[2-[[(4-methoxyphenyl)sulfonyl]amino]phenyl]amino]methyl]- induced apoptosis in several cancer cell lines, including breast, lung, and colon cancer, by promoting the acetylation of histones and subsequent activation of tumor suppressor genes. The compound also demonstrated favorable pharmacokinetic properties, such as good oral bioavailability and a half-life suitable for once-daily dosing, making it a promising candidate for further clinical development.

Beyond its anticancer potential, recent research has investigated the compound's applications in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience highlighted its neuroprotective effects in models of Alzheimer's disease, where it was shown to reduce amyloid-beta plaque formation and improve cognitive function in transgenic mice. These findings suggest that the compound's HDAC inhibitory activity may also have therapeutic benefits in disorders characterized by epigenetic dysregulation.

Despite these promising results, challenges remain in the development of Benzamide, N-(2-aminophenyl)-4-[[[2-[[(4-methoxyphenyl)sulfonyl]amino]phenyl]amino]methyl]- as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for optimized formulations are areas of active investigation. Ongoing research aims to address these challenges through structural modifications and combination therapies with other epigenetic modulators.

In conclusion, Benzamide, N-(2-aminophenyl)-4-[[[2-[[(4-methoxyphenyl)sulfonyl]amino]phenyl]amino]methyl]- (CAS: 2414046-33-4) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its selective HDAC inhibitory activity, coupled with its demonstrated efficacy in cancer and neurodegenerative disease models, underscores its potential as a therapeutic agent. Future studies will likely focus on advancing this compound through preclinical and clinical trials, with the ultimate goal of translating these findings into effective treatments for patients.